Cas no 2138002-86-3 (1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one)

• Product Name: 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one
• CAS No: 2138002-86-3
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 6484246
• PubChem ID: 165488923
• Update Time: 2025-05-22

1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{8,8-difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one
• 2138002-86-3
• EN300-766977
• 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one

• Inchi： 1S/C12H20F2N2O/c1-3-4-9(2)10(17)16-7-11(8-16)5-15-6-12(11,13)14/h9,15H,3-8H2,1-2H3
• InChI Key： ZLRYLOFGJZOXOB-UHFFFAOYSA-N
• SMILES： FC1(CNCC21CN(C(C(C)CCC)=O)C2)F

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one

Comprehensive Overview of 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one (CAS No. 2138002-86-3)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one (CAS No. 2138002-86-3) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and difluoro motifs, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a 2-methylpentan-1-one backbone with a 2,6-diazaspiro[3.4]octane core, offering a versatile scaffold for further chemical modifications.

The compound's CAS number 2138002-86-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its spirocyclic architecture is a hallmark of modern medicinal chemistry, often associated with enhanced metabolic stability and bioavailability. The incorporation of difluoro groups further augments its physicochemical properties, making it a promising candidate for targeting challenging biological pathways. Recent studies have highlighted the growing demand for such novel heterocyclic compounds in the development of next-generation therapeutics.

One of the most frequently searched topics in the context of 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one revolves around its synthetic accessibility and scalability. Chemists are keen to explore efficient routes for its preparation, particularly those involving catalytic asymmetric synthesis or green chemistry principles. The compound's spirocyclic nitrogen-containing framework also aligns with current trends in fragment-based drug design, where smaller, rigid structures are used to probe protein binding sites.

Another area of interest is the compound's potential role in addressing undruggable targets, a hot topic in pharmaceutical research. Its unique molecular topology could enable interactions with traditionally challenging proteins, such as those involved in protein-protein interactions or allosteric modulation. This has led to increased scrutiny of its structure-activity relationships (SAR), with researchers investigating how subtle changes to its 2-methylpentan-1-one moiety might influence biological activity.

From a commercial perspective, CAS No. 2138002-86-3 represents an important building block in the toolkit of medicinal chemists. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the growing demand for diverse chemical space exploration. Its spirocyclic difluoro structure also makes it relevant to the development of fluorinated pharmaceuticals, a category that accounts for a significant portion of newly approved drugs.

In the context of intellectual property, 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one has been featured in several patent applications, particularly those related to kinase inhibitors and GPCR modulators. This underscores its versatility as a privileged structure in drug design. The presence of both spirocyclic and difluoro elements in a single molecule creates opportunities for patentable novelty, a crucial consideration in the highly competitive pharmaceutical industry.

Looking ahead, the scientific community anticipates further exploration of CAS 2138002-86-3 in various therapeutic areas. Its balanced lipophilicity, conferred by the 2-methylpentan-1-one group, combined with the polarity of its diazaspiro core, suggests potential applications in CNS drug development. Moreover, the current emphasis on molecular glues and targeted protein degradation could open new avenues for this structurally distinctive compound.

For researchers working with 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one, proper characterization using advanced analytical techniques is essential. Nuclear magnetic resonance (NMR) studies of the difluoro groups and X-ray crystallography of the spirocyclic system can provide valuable insights into its conformational preferences. Such structural information is vital for understanding its interactions with biological targets and guiding further optimization efforts.

The compound's relevance extends beyond traditional small-molecule drug discovery. In the burgeoning field of proteolysis targeting chimeras (PROTACs), spirocyclic scaffolds like that found in CAS 2138002-86-3 are being investigated as potential linkers or warheads. This application capitalizes on the inherent rigidity and three-dimensionality of the 2,6-diazaspiro[3.4]octane system, which may confer favorable properties for bifunctional molecule design.

As the pharmaceutical industry continues to prioritize molecular innovation, compounds like 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2-methylpentan-1-one will likely play increasingly important roles. Its unique combination of structural features addresses multiple contemporary challenges in drug discovery, from achieving target selectivity to optimizing pharmacokinetic profiles. Future research directions may explore its potential in covalent inhibitor design or as a component of multifunctional therapeutic agents.